Cas no 34626-51-2 (5-Bromo-1-pentanol)

• Product Name: 5-Bromo-1-pentanol
• CAS No: 34626-51-2
• MF: C₅H₁₁BrO
• MW: 167.044241189957
• MDL: MFCD00061101
• CID: 54276
• PubChem ID: 87564736
• Update Time: 2025-11-02

5-Bromo-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromopentan-1-ol
• 5-Bromo-1-pentanol
• 5-Bromopentanol
• 1-Pentanol,5-bromo
• 5-bromo-pentan-1-ol
• 5-bromopentane-1-ol
• 5-bromo-pentanol
• 5-bromopentyl alcohol
• 1-Pentanol, 5-bromo-
• 1-bromo-5-hydroxypentane
• 5-bromo-l-pentanol
• PubChem22989
• KSC222G1F
• WJVQJXVMLRGNGA-UHFFFAOYSA-N
• 5-Bromopentanol;5-bromo-1-pentano
• TRA0033532
• BC004854
• ST2418692
• AM20090543
• W5622
• EN30
• AKOS009158914
• B1848
• DTXSID3067861
• AS-30544
• 5-Bromo-1-pentanol, technical, >=80% (GC)
• EN300-57110
• A24616
• 34626-51-2
• FT-0648064
• CS-W007393
• BP-31244
• J-650189
• SCHEMBL179881
• MFCD00061101
• SY030193
• DB-008446
• technical, inverted exclamation markY80% (GC)

• MDL： MFCD00061101
• Inchi： 1S/C5H11BrO/c6-4-2-1-3-5-7/h7H,1-5H2
• InChI Key： WJVQJXVMLRGNGA-UHFFFAOYSA-N
• SMILES： BrCCCCCO

Computed Properties

• Exact Mass: 165.99900
• Monoisotopic Mass: 165.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1,38 g/cm3
• Boiling Point: 117°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 104 - 122 ° f
  Celsius: 40 - 50 ° c
  
• Refractive Index: n20/D 1.482
• PSA: 20.23000
• LogP: 1.54390
• Solubility: Not determined

5-Bromo-1-pentanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 5-Bromo-1-pentanol

5-Bromo-1-pentanol (CAS No. 34626-51-2): A Versatile Chemical Intermediate with Expanding Applications

5-Bromo-1-pentanol (CAS No. 34626-51-2) is an important organic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical synthesis, material science, and specialty chemicals. This brominated alcohol, with the molecular formula C5H11BrO, serves as a crucial building block in organic synthesis, offering researchers and industrial chemists a valuable tool for creating more complex molecular structures.

The growing interest in 5-Bromo-1-pentanol applications can be attributed to several factors, including the increasing demand for fine chemicals and the compound's role in developing new materials. Recent studies have highlighted its potential in creating advanced polymers with unique properties, making it particularly relevant in today's focus on sustainable and high-performance materials. The compound's balanced reactivity, stemming from both the hydroxyl and bromine functional groups, allows for diverse chemical transformations that are essential in modern synthetic chemistry.

From a chemical properties perspective, 5-Bromo-1-pentanol typically appears as a colorless to pale yellow liquid at room temperature. Its molecular weight of 167.05 g/mol and boiling point of approximately 210-215°C make it suitable for various synthetic processes. The presence of both the bromine atom and hydroxyl group in the molecule creates interesting possibilities for nucleophilic substitution reactions and other transformations, which explains why 5-Bromo-1-pentanol synthesis has become a topic of interest in organic chemistry research.

In pharmaceutical applications, 5-Bromo-1-pentanol CAS 34626-51-2 serves as a key intermediate in the production of various active pharmaceutical ingredients (APIs). Its utility in creating five-carbon chains with terminal functional groups makes it particularly valuable in drug discovery programs. Recent publications have demonstrated its use in developing novel therapeutic agents, especially in the field of antiviral and anti-inflammatory compounds. This aligns well with current global health priorities and the pharmaceutical industry's focus on developing new treatments.

The material science sector has also found innovative uses for 5-Bromo-1-pentanol. Researchers are exploring its potential in creating specialty polymers with enhanced properties. The compound's ability to introduce bromine functionality into polymer chains makes it valuable for developing flame-retardant materials, a growing area of interest given increasing safety regulations in various industries. Additionally, its application in surface modification and the creation of functional coatings has attracted attention in nanotechnology research.

From a market perspective, the demand for 5-Bromo-1-pentanol 34626-51-2 has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers and suppliers are responding to this demand by optimizing production processes and ensuring consistent quality. Recent advancements in synthetic methods have improved the yield and purity of this compound, making it more accessible to researchers and industrial users alike.

Quality control is paramount when working with 5-Bromo-1-pentanol. Reputable suppliers typically provide comprehensive analytical data, including GC purity, water content, and impurity profiles. Proper storage conditions (typically under inert atmosphere and cool temperatures) are essential to maintain the compound's stability over time. These quality considerations are particularly important for pharmaceutical applications where stringent regulatory requirements must be met.

The future outlook for 5-Bromo-1-pentanol applications appears promising, with ongoing research uncovering new potential uses. As sustainable chemistry gains importance, researchers are investigating greener synthetic routes for this compound and its derivatives. The development of catalytic processes and the use of alternative bromination methods are active areas of investigation that could further enhance the compound's utility and accessibility.

For researchers considering 5-Bromo-1-pentanol synthesis or applications, it's worth noting that the compound offers several advantages. Its relatively stable nature under standard conditions makes it convenient to handle, while its well-characterized reactivity profile allows for predictable transformations. These characteristics, combined with its commercial availability from multiple suppliers, make it an attractive choice for both academic and industrial applications.

In conclusion, 5-Bromo-1-pentanol (CAS No. 34626-51-2) represents a valuable chemical building block with diverse applications across multiple industries. Its importance in pharmaceutical synthesis, material science, and specialty chemical production continues to grow, supported by ongoing research and development efforts. As new applications emerge and synthetic methods improve, this compound is likely to maintain its position as an important tool in modern chemistry and industrial applications.